Benzoic acid morpholin-4-YL ester Benzoic acid morpholin-4-YL ester
Brand Name: Vulcanchem
CAS No.: 5765-65-1
VCID: VC2364626
InChI: InChI=1S/C11H13NO3/c13-11(10-4-2-1-3-5-10)15-12-6-8-14-9-7-12/h1-5H,6-9H2
SMILES: C1COCCN1OC(=O)C2=CC=CC=C2
Molecular Formula: C11H13NO3
Molecular Weight: 207.23 g/mol

Benzoic acid morpholin-4-YL ester

CAS No.: 5765-65-1

Cat. No.: VC2364626

Molecular Formula: C11H13NO3

Molecular Weight: 207.23 g/mol

* For research use only. Not for human or veterinary use.

Benzoic acid morpholin-4-YL ester - 5765-65-1

Specification

CAS No. 5765-65-1
Molecular Formula C11H13NO3
Molecular Weight 207.23 g/mol
IUPAC Name morpholin-4-yl benzoate
Standard InChI InChI=1S/C11H13NO3/c13-11(10-4-2-1-3-5-10)15-12-6-8-14-9-7-12/h1-5H,6-9H2
Standard InChI Key ZTURCWOWVLVNPE-UHFFFAOYSA-N
SMILES C1COCCN1OC(=O)C2=CC=CC=C2
Canonical SMILES C1COCCN1OC(=O)C2=CC=CC=C2

Introduction

Benzoic acid morpholin-4-yl ester, with the CAS number 5765-65-1, is a chemical compound that belongs to the ester family. It is synthesized from benzoic acid and morpholine, forming a morpholin-4-yl ester derivative. This compound is of interest in various chemical and pharmaceutical applications due to its unique properties and potential reactivity.

Physical and Chemical Characteristics

PropertyValueSource
Melting Point83 °C (in cyclohexane)
Boiling Point314.3 ± 52.0 °C (Predicted)
Density1.22 ± 0.1 g/cm³ (Predicted)
pKa-2.50 ± 0.20 (Predicted)

Safety and Handling

Benzoic acid morpholin-4-yl ester is classified with hazard statements H315, H319, and H335, indicating it may cause skin and eye irritation and respiratory tract irritation . Precautionary statements include P261, P305, P351, and P338, advising against inhalation, ingestion, and contact with skin and eyes, and recommending rinsing with water in case of contact .

Suppliers and Availability

Benzoic acid morpholin-4-yl ester is available from several chemical suppliers, including BOC Sciences and AOBChem USA . These companies provide the compound in various quantities, often with purity levels around 95% .

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